Cas no 2229402-57-5 (5-(1-methyl-1H-indol-4-yl)-1,3-oxazol-2-amine)
5-(1-methyl-1H-indol-4-yl)-1,3-oxazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-(1-methyl-1H-indol-4-yl)-1,3-oxazol-2-amine
- EN300-1789525
- 2229402-57-5
-
- Inchi: 1S/C12H11N3O/c1-15-6-5-8-9(3-2-4-10(8)15)11-7-14-12(13)16-11/h2-7H,1H3,(H2,13,14)
- InChI Key: VCYIRIKOGRMEHA-UHFFFAOYSA-N
- SMILES: O1C(N)=NC=C1C1=CC=CC2=C1C=CN2C
Computed Properties
- Exact Mass: 213.090211983g/mol
- Monoisotopic Mass: 213.090211983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 57Ų
5-(1-methyl-1H-indol-4-yl)-1,3-oxazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1789525-1g |
5-(1-methyl-1H-indol-4-yl)-1,3-oxazol-2-amine |
2229402-57-5 | 1g |
$1172.0 | 2023-09-19 | ||
| Enamine | EN300-1789525-5g |
5-(1-methyl-1H-indol-4-yl)-1,3-oxazol-2-amine |
2229402-57-5 | 5g |
$3396.0 | 2023-09-19 | ||
| Enamine | EN300-1789525-10g |
5-(1-methyl-1H-indol-4-yl)-1,3-oxazol-2-amine |
2229402-57-5 | 10g |
$5037.0 | 2023-09-19 | ||
| Enamine | EN300-1789525-0.05g |
5-(1-methyl-1H-indol-4-yl)-1,3-oxazol-2-amine |
2229402-57-5 | 0.05g |
$983.0 | 2023-09-19 | ||
| Enamine | EN300-1789525-0.1g |
5-(1-methyl-1H-indol-4-yl)-1,3-oxazol-2-amine |
2229402-57-5 | 0.1g |
$1031.0 | 2023-09-19 | ||
| Enamine | EN300-1789525-0.25g |
5-(1-methyl-1H-indol-4-yl)-1,3-oxazol-2-amine |
2229402-57-5 | 0.25g |
$1078.0 | 2023-09-19 | ||
| Enamine | EN300-1789525-0.5g |
5-(1-methyl-1H-indol-4-yl)-1,3-oxazol-2-amine |
2229402-57-5 | 0.5g |
$1124.0 | 2023-09-19 | ||
| Enamine | EN300-1789525-1.0g |
5-(1-methyl-1H-indol-4-yl)-1,3-oxazol-2-amine |
2229402-57-5 | 1g |
$1172.0 | 2023-05-23 | ||
| Enamine | EN300-1789525-2.5g |
5-(1-methyl-1H-indol-4-yl)-1,3-oxazol-2-amine |
2229402-57-5 | 2.5g |
$2295.0 | 2023-09-19 | ||
| Enamine | EN300-1789525-5.0g |
5-(1-methyl-1H-indol-4-yl)-1,3-oxazol-2-amine |
2229402-57-5 | 5g |
$3396.0 | 2023-05-23 |
5-(1-methyl-1H-indol-4-yl)-1,3-oxazol-2-amine Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 5-(1-methyl-1H-indol-4-yl)-1,3-oxazol-2-amine
Introduction to 5-(1-methyl-1H-indol-4-yl)-1,3-oxazol-2-amine (CAS No. 2229402-57-5)
5-(1-methyl-1H-indol-4-yl)-1,3-oxazol-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2229402-57-5, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential biological activities. The compound features a fused system of an indole ring and an oxazole ring, linked through an amine functional group, which makes it a versatile scaffold for drug discovery and medicinal chemistry research.
The indole moiety in 5-(1-methyl-1H-indol-4-yl)-1,3-oxazol-2-amine is well-documented for its role in various pharmacological applications. Indole derivatives are well-known for their involvement in modulating biological pathways, particularly those related to neurotransmitter systems and inflammatory responses. The presence of the methyl-substituted indole enhances the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability—a critical factor in drug design.
The oxazole ring in this compound contributes to its stability and reactivity, making it a valuable intermediate in synthetic chemistry. Oxazole derivatives have been explored for their antimicrobial, antiviral, and anti-inflammatory properties. The combination of these two heterocyclic systems in 5-(1-methyl-1H-indol-4-yl)-1,3-oxazol-2-amine suggests a multifaceted pharmacological profile that could be exploited for therapeutic purposes.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such compounds with biological targets. Studies have indicated that the amine group in 5-(1-methyl-1H-indol-4-yl)-1,3-oxazol-2-amine could serve as a key interaction point with enzymes or receptors, facilitating the development of novel pharmacophores. This has spurred interest in synthesizing analogs to optimize potency and selectivity.
In the context of drug discovery, the synthesis of 5-(1-methyl-1H-indol-4-yl)-1,3-oxazol-2-amine involves multi-step organic reactions, often requiring careful control of reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the indole-Oxazole linkage efficiently. The growing emphasis on green chemistry has also influenced synthetic methodologies, with researchers seeking sustainable approaches to produce this compound.
The potential applications of 5-(1-methyl-1H-indol-4-yll)-3-oxyzol]-2-amino extend beyond traditional pharmaceuticals. Researchers are exploring its utility in agrochemicals and specialty chemicals, where its structural features could contribute to novel formulations with improved efficacy. Additionally, the compound’s role as a building block in medicinal chemistry underscores its importance in academic and industrial research settings.
Current research trends indicate that derivatives of 5-(1-methyl-lH-indol]-4-yll)-3-oxyzol]-2-amino are being investigated for their potential in treating neurological disorders. The indole-Oxazole scaffold is hypothesized to interact with targets involved in neurodegeneration and neuroinflammation, offering a promising avenue for developing next-generation therapeutics. Preclinical studies are underway to evaluate the safety and efficacy of these derivatives in animal models.
The development of high-throughput screening (HTS) platforms has accelerated the process of identifying bioactive compounds like 5-(l-methyl-lH-indoll]-4-yll)-3-oxyzol]-2-amino. These platforms allow for rapid testing of large libraries of compounds against various biological targets, streamlining the discovery pipeline. The integration of machine learning algorithms further enhances HTS by predicting hit compounds based on structural features and known bioactivities.
Another exciting area of research is the exploration of 5-(l-methyl-lH-indoll]-4-yll)-3-oxyzol]-2-amino as a precursor for photopharmacology applications. By incorporating photoactivatable groups into the molecule, researchers aim to develop drugs that can be activated or deactivated by light exposure—a strategy that could improve treatment precision and reduce side effects. This innovative approach aligns with the growing demand for personalized medicine solutions.
The synthesis and characterization of 5-(l-methyl-lH-indoll]-4-yll)-3-oxyzol]-2-amino also contribute to our understanding of heterocyclic chemistry principles. The study of such compounds provides insights into reaction mechanisms and functional group transformations, which are fundamental to advancing synthetic methodologies. Educational initiatives focusing on these topics aim to train the next generation of chemists equipped with cutting-edge knowledge.
In conclusion, 5-(l-methyl-lH-indoll]-4-yll)-3-oxyzol]-2-amino (CAS No., 222940257-) represents a fascinating compound with broad applications across multiple scientific disciplines Its unique structural features make it a valuable tool for drug discovery while also serving as an important model system for studying chemical reactivity and biological interactions Further research into this molecule promises to yield new insights into therapeutic strategies
2229402-57-5 (5-(1-methyl-1H-indol-4-yl)-1,3-oxazol-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)